Cas no 2229069-82-1 (5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine
• CAS No: 2229069-82-1
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6093689
• PubChem ID: 165797012
• Update Time: 2025-10-29

5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine
• EN300-1936925
• 2229069-82-1

• Inchi： 1S/C10H9BrN2O2/c1-14-9-6(3-2-4-7(9)11)8-5-13-10(12)15-8/h2-5H,1H3,(H2,12,13)
• InChI Key： USLHAYROFKRIDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2=CN=C(N)O2)=C1OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine

Comprehensive Analysis of 5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine (CAS No. 2229069-82-1)

The compound 5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine (CAS No. 2229069-82-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a brominated methoxyphenyl group and an oxazole-2-amine moiety, this compound is a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate in drug synthesis, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine has surged due to their versatility in medicinal chemistry. The presence of both bromine and methoxy groups enhances its reactivity, making it valuable for cross-coupling reactions—a hot topic in synthetic organic chemistry. This aligns with the growing interest in green chemistry and sustainable synthesis methods, as researchers seek eco-friendly alternatives to traditional processes.

From an SEO perspective, users frequently search for terms like "oxazole derivatives applications" or "brominated aromatic compounds uses," reflecting the compound's relevance in modern research. The CAS No. 2229069-82-1 is often queried alongside "structure-activity relationship" and "bioactive heterocycles," indicating its potential in drug discovery. Its oxazol-2-amine core is particularly noteworthy, as similar structures are found in FDA-approved drugs, driving curiosity about its pharmacological properties.

Another area of interest is the compound's potential role in agrochemical development. With the global push for sustainable agriculture, researchers are exploring novel pesticide intermediates and plant growth regulators. The 3-bromo-2-methoxyphenyl moiety in this compound could contribute to herbicidal or fungicidal activity, addressing common search queries like "new agrochemical scaffolds 2024."

In summary, 5-(3-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine (CAS No. 2229069-82-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the context of drug design and catalytic transformations. As scientific inquiries evolve, this compound is poised to remain a key player in innovative chemical solutions.